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Compound of Interest

Compound Name: Glycine lauryl ester hydrochloride

Cat. No.: B095140 Get Quote

An In-depth Technical Guide to Glycine Lauryl
Ester Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glycine Lauryl Ester
Hydrochloride, a cationic surfactant with significant potential in pharmaceutical and research

applications. This document details its chemical properties, synthesis, biological activity, and

relevant experimental protocols.

Chemical and Physical Properties
Glycine lauryl ester hydrochloride is the hydrochloride salt of the lauryl ester of the amino

acid glycine. Its amphiphilic nature, with a hydrophilic glycine headgroup and a lipophilic lauryl

tail, underpins its surfactant properties and biological activity.

Table 1: Physicochemical Properties of Glycine Lauryl Ester Hydrochloride
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Property Value Reference

CAS Number 16194-11-9 [1]

Molecular Formula C₁₄H₃₀ClNO₂ [1]

Molecular Weight 279.84 g/mol [1]

Appearance
White to off-white crystalline

powder

Solubility Soluble in water

Synthesis of Glycine Lauryl Ester Hydrochloride
The synthesis of glycine lauryl ester hydrochloride is typically achieved through the

esterification of glycine with lauryl alcohol, followed by conversion to the hydrochloride salt.

While various methods exist for the synthesis of N-acyl amino acid esters, a common approach

involves direct esterification in the presence of an acid catalyst.[2][3][4]

Experimental Protocol: Fischer Esterification
This protocol describes a general method for the synthesis of amino acid esters, which can be

adapted for glycine lauryl ester hydrochloride.

Materials:

Glycine

Lauryl alcohol (Dodecanol)

Thionyl chloride (SOCl₂) or anhydrous Hydrochloric Acid (HCl) gas

Anhydrous ethanol or other suitable solvent

Diethyl ether

Reaction flask with reflux condenser

Stirring apparatus
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Ice bath

Filtration apparatus

Procedure:

Esterification:

In a round-bottom flask, suspend glycine in an excess of lauryl alcohol.

Cool the mixture in an ice bath and slowly add thionyl chloride or bubble anhydrous HCl

gas through the mixture with constant stirring. This serves as the catalyst and facilitates

the formation of the hydrochloride salt.

After the addition of the catalyst, equip the flask with a reflux condenser and heat the

mixture under reflux for several hours to drive the esterification reaction to completion. The

reaction temperature and time will need to be optimized.

Isolation and Purification:

After the reaction is complete, cool the mixture to room temperature.

The product, glycine lauryl ester hydrochloride, may precipitate out of the solution upon

cooling. If not, the excess lauryl alcohol and solvent can be removed under reduced

pressure.

The crude product can be purified by recrystallization. Dissolve the solid in a minimal

amount of hot ethanol and then add cold diethyl ether to induce crystallization.

Collect the purified crystals by filtration, wash with cold diethyl ether, and dry under

vacuum.

Logical Workflow for Synthesis:

Caption: Synthesis workflow for Glycine Lauryl Ester Hydrochloride.

Biological Activity and Mechanism of Action
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Glycine lauryl ester hydrochloride exhibits significant antimicrobial properties, characteristic

of cationic surfactants. Its primary mechanism of action involves the disruption of microbial cell

membranes.

Antimicrobial Mechanism
The positively charged headgroup of the molecule interacts electrostatically with the negatively

charged components of bacterial cell membranes, such as phospholipids and teichoic acids.

This initial binding is followed by the insertion of the hydrophobic lauryl tail into the lipid bilayer.

This process disrupts the membrane's structural integrity, leading to increased permeability,

leakage of essential intracellular components, and ultimately, cell death.

Diagram of Antimicrobial Mechanism:

Caption: Mechanism of bacterial cell membrane disruption.

Antimicrobial Efficacy
The antimicrobial efficacy of a compound is often quantified by its Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of the agent that prevents the visible

growth of a microorganism.

Table 2: Reported Minimum Inhibitory Concentration (MIC) Values

Microorganism MIC (µg/mL) Reference

Staphylococcus aureus 32 [5]

Escherichia coli
Not explicitly stated, but

activity is noted
[5]

Various Bacteria 32 - >520 (for glycine) [6][7]

Note: The MIC values for glycine are provided for context, as specific and extensive MIC data

for glycine lauryl ester hydrochloride against a wide range of pathogens is limited in the

reviewed literature.

Experimental Protocols for Biological Evaluation
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Determination of Minimum Inhibitory Concentration
(MIC)
The broth microdilution method is a standard laboratory procedure to determine the MIC of an

antimicrobial agent.

Materials:

Glycine lauryl ester hydrochloride

Bacterial strains (e.g., S. aureus, E. coli)

Mueller-Hinton Broth (MHB) or other suitable growth medium

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Inoculum: Culture the test bacteria in MHB overnight at 37°C. Dilute the

overnight culture to achieve a standardized concentration (e.g., 1 x 10⁶ CFU/mL).

Serial Dilution: Prepare a stock solution of glycine lauryl ester hydrochloride in a suitable

solvent. Perform a two-fold serial dilution of the stock solution in MHB across the wells of a

96-well plate.

Inoculation: Add a standardized volume of the bacterial inoculum to each well. Include a

positive control (broth with inoculum, no compound) and a negative control (broth only).

Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

Reading Results: The MIC is determined as the lowest concentration of the compound at

which no visible growth (turbidity) is observed. This can be assessed visually or by

measuring the optical density at 600 nm.
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Workflow for MIC Determination:

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Cytotoxicity Assessment
It is crucial to evaluate the toxicity of any potential therapeutic agent against mammalian cells.

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly

used to measure cytotoxicity.

Materials:

Mammalian cell line (e.g., HeLa, 16HBE14o-)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Glycine lauryl ester hydrochloride

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO (Dimethyl sulfoxide)

Sterile 96-well cell culture plates

Microplate reader

Procedure:

Cell Seeding: Seed the mammalian cells into a 96-well plate at a predetermined density and

allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of glycine lauryl ester hydrochloride in the

cell culture medium. Replace the existing medium in the wells with the medium containing

the different concentrations of the compound. Include untreated cells as a control.

Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified CO₂ incubator.
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MTT Assay: Add MTT solution to each well and incubate for a few hours. The viable cells will

reduce the yellow MTT to purple formazan crystals.

Solubilization and Measurement: Remove the medium and add DMSO to dissolve the

formazan crystals. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a

microplate reader.

Data Analysis: The absorbance is proportional to the number of viable cells. Calculate the

percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration

of the compound that inhibits 50% of cell growth) can be determined from the dose-response

curve.[8][9][10][11]

Table 3: Comparative Cytotoxicity Data for Cationic Surfactants

Surfactant Cell Line IC₅₀ (µg/mL) Reference

Various Cationic

Surfactants
HeLa

Varies with chain

length
[9]

Non-ionic Surfactants 16HBE14o- 60 - 80 [11]

Labrasol® WM164
Significantly lower

than with CV
[8]

Note: Specific IC₅₀ values for Glycine Lauryl Ester Hydrochloride were not readily available

in the reviewed literature. The data presented is for comparative purposes to indicate the

general range of cytotoxicity observed for surfactants.

Potential Applications in Drug Development
The properties of glycine lauryl ester hydrochloride make it a candidate for various

applications in drug development:

Antimicrobial Agent: As a standalone antimicrobial or as an excipient with antimicrobial

properties in topical and pharmaceutical formulations.

Permeation Enhancer: Its surfactant properties may allow it to transiently disrupt epithelial

barriers, potentially enhancing the delivery of other therapeutic agents.
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Drug Delivery Systems: Its ability to form micelles could be exploited for the solubilization

and delivery of poorly water-soluble drugs.

Further research is warranted to fully elucidate the therapeutic potential and safety profile of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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